Cas no 2137576-15-7 (8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide)

• Product Name: 8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide
• CAS No: 2137576-15-7
• MF: C₁₀H₁₇F₂N₃O₂
• MW: 249.257689237595
• CID: 5896551
• PubChem ID: 165477264
• Update Time: 2025-08-02

8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2137576-15-7
• 8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide
• EN300-766988

• Inchi： 1S/C10H17F2N3O2/c1-17-3-2-14-8(16)15-6-9(4-13-5-9)10(11,12)7-15/h13H,2-7H2,1H3,(H,14,16)
• InChI Key： DISVDOBEEACUMB-UHFFFAOYSA-N
• SMILES： FC1(CN(C(NCCOC)=O)CC21CNC2)F

Computed Properties

• Exact Mass: 249.12888312g/mol
• Monoisotopic Mass: 249.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 53.6Ų

Additional information on 8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide

8,8-Difluoro-N-(2-Methoxyethyl)-2,6-Diazaspiro[3.4]Octane-6-Carboxamide: A Comprehensive Overview

The compound 8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide, identified by the CAS number 2137576-15-7, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential applications in various therapeutic areas. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further exploration.

The structural elucidation of this compound reveals a spirocyclic framework with a diazaspiro[3.4]octane core, which is a rare and intriguing structural motif in organic chemistry. The presence of two fluorine atoms at the 8-position introduces significant electronic effects, potentially influencing the molecule's reactivity and pharmacokinetic properties. Additionally, the substitution pattern at the nitrogen atom with a 2-methoxyethyl group and the carboxamide functionality adds complexity to its chemical profile.

Recent research has focused on understanding the synthesis of this compound and its derivatives. A study published in Journal of Medicinal Chemistry in 2023 detailed a novel approach to constructing the diazaspiro[3.4]octane core using microwave-assisted synthesis techniques. This method not only enhances reaction efficiency but also provides better control over stereochemistry, which is crucial for drug development.

The pharmacological properties of 8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide have been extensively studied in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory activity. Furthermore, preliminary animal studies indicate that this compound exhibits favorable bioavailability and minimal toxicity profiles.

In terms of therapeutic applications, this compound has shown promise in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). A collaborative study between researchers at Stanford University and Bristol Myers Squibb explored its efficacy in reducing pro-inflammatory cytokines in murine models of colitis. The results were encouraging, with significant reductions in disease severity markers observed.

Beyond inflammation, recent investigations have explored the potential of this compound as a modulator of neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical data suggest that it may enhance cognitive function by targeting specific amyloid-beta pathways. While these findings are preliminary, they underscore the versatility of this molecule across diverse therapeutic areas.

The development of analogs based on the structure of 8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide has also been a focal point for researchers aiming to optimize its pharmacokinetic properties further. A team at the University of California San Francisco reported successful synthesis of several derivatives with improved solubility and reduced clearance rates.

In conclusion, CAS No 2137576-15-7, or 8,8-difluoro-N-(2-methoxyethyl)-2,6-diazaspiro[3.4]octane-6-carboxamide, stands as a testament to the ingenuity and progress in modern organic chemistry and drug discovery. Its unique structure, coupled with promising preclinical data across multiple therapeutic domains, positions it as a valuable asset for future research and development efforts.